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Compound of Interest

Compound Name: 1,2-Bis(o-aminophenoxy)ethane

Cat. No.: B014864

Essential Safety and Handling Guide for 1,2-Bis(o-
aminophenoxy)ethane

This guide provides critical safety, logistical, and disposal information for researchers,
scientists, and drug development professionals handling 1,2-Bis(o-aminophenoxy)ethane.
Adherence to these protocols is essential for ensuring a safe laboratory environment and
mitigating potential risks associated with this chemical.

Chemical Identifier and Properties
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Property

Value

Chemical Name

1,2-Bis(o-aminophenoxy)ethane

Ethylene Glycol Bis(2-aminophenyl) Ether, 2,2'-

Synenyms [Ethane-1,2-diylbis(oxy)]dianiline

CAS Number 52411-34-4

Molecular Formula C14H16N202

Molecular Weight 244.29 g/mol [1]

Appearance White to pale reddish-yellow crystal or powder
Melting Point 131-133 °CJ[1]

Boiling Point 225 °C at 0.1 kPa

Hazard Identification and Classification

1,2-Bis(o-aminophenoxy)ethane is classified as a hazardous substance. The primary

hazards are skin and eye irritation.

Hazard Statement

Classification

H315 Causes skin irritation

H319 Causes serious eye irritation

H302 Harmful if swallowed[2]

H334 May cause allergy or asthma symptoms or
breathing difficulties if inhaled[2]

H317 May cause an allergic skin reaction[2]

Signal Word: Warning

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the primary line of defense against potential exposure. The

following table summarizes the required PPE.

Protection Level

Equipment

Purpose

Engineering Controls

Certified Chemical Fume Hood

or Local Exhaust Ventilation

To minimize inhalation

exposure to dust or aerosols.

Eye and Face Protection

Chemical Splash Goggles or
Safety Glasses. A face shield
may be required in situations

with a higher risk of splashing.

To protect against splashes

and eye contact.

Hand Protection

Chemical-Resistant Gloves

(e.g., Nitrile rubber)

To prevent skin contact.[3] It is
advisable to change gloves

frequently.

Body Protection

Laboratory Coat

To protect skin and personal

clothing from contamination.

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills.[4]

Respiratory Protection

Dust Respirator

Required when working
outside of a fume hood or
when engineering controls are
insufficient to control airborne

concentrations.

Operational and Disposal Plan

A systematic approach to handling and disposing of 1,2-Bis(o-aminophenoxy)ethane is

crucial for safety.

Step-by-Step Handling Protocol:

e Pre-Handling Preparation:

o Conduct a thorough risk assessment for the planned experiment.
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o Ensure a safety shower and eyewash station are readily accessible.

o Verify that all required PPE is available and in good condition.

e Handling the Chemical:

Work within a certified chemical fume hood or a well-ventilated area with local exhaust.

o

[¢]

Don all required PPE before handling the chemical.

[e]

When weighing the solid, do so within the fume hood or a ventilated enclosure to prevent
dust dispersion.

[¢]

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

[e]

Avoid contact with skin, eyes, and clothing.

o

After handling, wash hands and face thoroughly.
o Spill and Emergency Procedures:

o Skin Contact: Immediately wash the affected area with plenty of water. If skin irritation
occurs, seek medical attention. Remove contaminated clothing and wash it before reuse.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice or
attention.

o Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position.

o Ingestion: Rinse mouth. Seek medical attention if you feel unwell.

o Spills: Sweep up the solid material, taking care not to create dust, and collect it into a
sealed, airtight container for disposal.

Disposal Plan:
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» Waste Chemical: Dispose of the chemical in accordance with federal, state, and local
regulations. It may be possible to dissolve the material in a combustible solvent and burn it in
a chemical incinerator equipped with an afterburner and scrubber.

o Contaminated Materials: Place contaminated labware (e.g., pipette tips, gloves) and any
cleanup materials into a designated and clearly labeled hazardous waste container.

Workflow and Safety Logic

The following diagram illustrates the logical workflow for safely handling 1,2-Bis(o-
aminophenoxy)ethane, from preparation to disposal.
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Start: Prepare for Handling

i

Wear Full PPE:
- Goggles/Face Shield
- Lab Coat
- Gloves
- Closed-Toe Shoes

Work in a Ventilated Area
(Fume Hood)

Weigh and Handle Chemical

Spill or Exposure?

Execute Emergency Protocol:
- Skin/Eye Wash
- Seek Medical Attention

Decontaminate Work Area

Segregate and Label Waste

Store Waste Appropriately

Dispose of Waste via
Approved Channels

End: Procedure Complete

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1,2-Bis(o-aminophenoxy)ethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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